Cas no 2228742-20-7 (methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate)

• Product Name: methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate
• CAS No: 2228742-20-7
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6519338
• PubChem ID: 165609235
• Update Time: 2025-05-24

methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate
• EN300-1743246
• 2228742-20-7
• methyl 5-[2-(1-hydroxycyclopropyl)ethyl]thiophene-3-carboxylate

• Inchi： 1S/C11H14O3S/c1-14-10(12)8-6-9(15-7-8)2-3-11(13)4-5-11/h6-7,13H,2-5H2,1H3
• InChI Key： SYPHCSPRZUQYSS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CCC1(CC1)O

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate

Methyl 5-2-(1-Hydroxycyclopropyl)ethylthiophene-3-carboxylate (CAS No. 2228742-20-7): An Overview

Methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate (CAS No. 2228742-20-7) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and chemical properties.

The structure of methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate is characterized by a thiophene ring substituted with a methyl ester group and a 1-hydroxycyclopropyl ethyl moiety. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of thiophene derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of various thiophene derivatives, including methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate. The results showed that this compound exhibited significant anti-inflammatory activity, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

In addition to its biological activities, methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate has also been explored for its applications in materials science. A research team from the University of California, Berkeley, reported in Advanced Materials in 2020 that thiophene derivatives, including this compound, can be used as building blocks for the synthesis of conductive polymers. These polymers have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate typically involves multi-step reactions, including the formation of the thiophene ring and the introduction of the methyl ester and hydroxycyclopropyl ethyl groups. A common synthetic route involves the condensation of a suitable thiophene derivative with an appropriate aldehyde or ketone, followed by esterification and cyclization steps. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

One of the key challenges in the synthesis of methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate is ensuring high yields while maintaining structural integrity and purity. Recent advancements in catalytic methods have shown promise in improving the efficiency and selectivity of these reactions. For example, a study published in Organic Letters in 2019 described a palladium-catalyzed approach that significantly enhanced the yield and purity of thiophene derivatives, including this compound.

The characterization of methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate is typically performed using a combination of spectroscopic techniques, such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for both research and industrial applications.

In conclusion, methyl 5-2-(1-hydroxycyclopropyl)ethylthiophene-3-carboxylate (CAS No. 2228742-20-7) is a promising compound with diverse applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and synthetic methods, this compound is likely to play an increasingly important role in various scientific and technological fields.